3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-A-oxo-,ethyl ester

Specification

• CAS No.: 191338-96-2
• Molecular Formula: C14H18N2O5
• Molecular Weight: 294.3 g/mol
• IUPAC Name: ethyl 2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]-2-oxoacetate
• Standard InChI: InChI=1S/C14H18N2O5/c1-5-20-12(18)11(17)9-8-15-7-6-10(9)16-13(19)21-14(2,3)4/h6-8H,5H2,1-4H3,(H,15,16,19)
• Standard InChI Key: IPOXVAWEQKYXBX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=O)C1=C(C=CN=C1)NC(=O)OC(C)(C)C
• Canonical SMILES: CCOC(=O)C(=O)C1=C(C=CN=C1)NC(=O)OC(C)(C)C

Introduction

3-Pyridineacetic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-α-oxo-, ethyl ester is a complex organic compound with a molecular formula of C14H18N2O5 and a molecular weight of 294.303 g/mol. This compound is a derivative of pyridineacetic acid, modified with a tert-butoxycarbonyl (Boc) protecting group, which is commonly used in organic synthesis to protect amino groups.

Synthesis and Applications

While specific synthesis details for this compound are not readily available, compounds with similar structures often involve multi-step syntheses involving protection and deprotection of functional groups. The tert-butoxycarbonyl group is typically introduced using di-tert-butyl dicarbonate (Boc2O) and removed under acidic conditions.

This compound may be used as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical or medicinal chemistry applications. The presence of the Boc group suggests its potential use in protecting amino groups during synthesis, which is crucial in maintaining the integrity of sensitive functional groups until they are needed for further reactions.